Cas no 24314-51-0 (Meloscine)
Meloscine structure
Product Name:Meloscine
CAS No:24314-51-0
MF:C19H20N2O
MW:292.374904632568
CID:271367
Update Time:2024-02-29
Meloscine Chemical and Physical Properties
Names and Identifiers
-
- 10H-Indolizino[1',8':2,3,4]cyclopenta[1,2-c]quinolin-6(5H)-one,7a-ethenyl-6a,7,7a,11a,12,13-hexahydro-, (6aS,7aS,11aS,13aR)-
- (+)-Meloscine
- [6aS-(6aa,7ab,11ab,13aS*)]-7a-Ethenyl-6a,7,7a,11a,12,13-hexahydro-10H-indolizino[1',8':2,3,4]cyclopenta[1,2-c]quinolin-6(5H)-one
- 10H-Indolizino[1',8':2,3,4]cyclopenta[1,2-c]quinolin-6(5H)-one,7a-ethenyl-6a,7,7a,11a,12,13-hexahydro-, [6aS-(6aa,7ab,11ab,13aS*)]-
- Meloscine(8CI)
- Meloscine
- UPCMLD41AKOJ049162:001
-
- Inchi: 1S/C19H20N2O/c1-2-18-8-5-10-21-11-9-19(17(18)21)13-6-3-4-7-15(13)20-16(22)14(19)12-18/h2-8,14,17H,1,9-12H2,(H,20,22)/t14-,17+,18+,19+/m1/s1
- InChI Key: BEMFQIDPZLYEBJ-FCLVOEFKSA-N
- SMILES: O=C1[C@H]2C[C@]3(C=C)C=CCN4CC[C@@]2(C2C=CC=CC=2N1)[C@@H]43
Computed Properties
- Exact Mass: 292.158
- Monoisotopic Mass: 292.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
- XLogP3: 1.382
Meloscine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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